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Compound of Interest

Compound Name: 2,4-Difluorobenzamide

Cat. No.: B1295065

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,4-Difluorobenzamide is a fluorinated aromatic amide, a class of compounds of
significant interest in medicinal chemistry and materials science. It often serves as a crucial
building block or intermediate in the synthesis of more complex molecules, including pesticides
and pharmaceuticals.[1] A thorough understanding of its physicochemical properties is
fundamental for its effective application in research and development, enabling predictions of
its behavior in various chemical and biological systems. This guide provides a comprehensive
overview of the core physicochemical data, experimental protocols, and key structural
information for 2,4-Difluorobenzamide.

Core Physicochemical Properties

The fundamental physical and chemical characteristics of 2,4-Difluorobenzamide are
summarized below. These properties are essential for predicting its solubility, stability, and
reactivity.
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Property Value Source(s)

Molecular Formula C7HsF2NO [21[3114]

Molecular Weight 157.12 g/mol [21[31[5]

CAS Number 85118-02-1 [21[31[5]

Appearance White to off-white solid/crystal (2]
powder

Melting Point 161-165 °C [21[3]1[5][6]

Boiling Point 200.4 + 30.0 °C (at 760 Torr) [2][3]

Density 1.348 + 0.06 g/cms3 (at 20 °C) [2]

Flash Point 75.0 + 24.6 °C [21[3]

pKa (Predicted) 15.19 + 0.50 [2]

Soluble in polar organic
solvents (e.g., ethanol,
. dimethylformamide).[1] Limited
Solubilty solubility in water is expected

for amides with this structure.

[7](8]

LogP (Octanol/Water Partition )
o 0.7 (Predicted) 9]
Coefficient)

Spectral Data Summary

Spectroscopic analysis provides critical information for structural elucidation and purity
assessment.

e Mass Spectrometry (GC-MS): The mass spectrum shows key fragmentation patterns with
major peaks (m/z) observed at 157 (molecular ion), 141, and 113.[4][9]

« Infrared (IR) Spectroscopy: IR spectra, obtained via techniques like KBr-Pellet and
Attenuated Total Reflectance (ATR), are available.[9] These spectra are crucial for identifying
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the characteristic functional groups of the molecule, such as the N-H and C=0 stretches of
the amide group and the C-F bonds of the aromatic ring.

e Nuclear Magnetic Resonance (NMR) Spectroscopy: While detailed spectra for 2,4-
Difluorobenzamide itself are not fully provided in the search results, H, 13C, and °F NMR
data are standard for characterizing related difluorobenzoyl derivatives.[10] These analyses
are used to confirm the proton and carbon framework and the positions of the fluorine atoms
on the benzene ring.

Experimental Protocols
Synthesis of 2,4-Difluorobenzamide from 2,4-
Difluorobenzoyl Chloride

This protocol describes a common method for synthesizing 2,4-Difluorobenzamide.[2]

Materials:

2,4-Difluorobenzoyl chloride

Ammonia (aqueous solution)

Three-necked flask (250 mL)

Cooling bath

Stirring apparatus

Filtration apparatus

Vacuum drying oven
Procedure:
e Add 150 mL of agueous ammonia to a 250 mL three-necked flask.

e Cool the flask and its contents to -10°C using a cooling bath.
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» While maintaining the temperature at -10°C, slowly add the 2,4-Difluorobenzoyl! chloride
dropwise to the stirred ammonia solution.

 After the addition is complete, allow the reaction mixture to incubate for 30 minutes at -10°C.

e Remove the cooling bath and allow the mixture to warm to room temperature. Continue
stirring for an additional 1 hour.

» Upon completion of the reaction, collect the solid product by filtration.

o Dry the filter cake under vacuum to yield the final product, 2,4-Difluorobenzamide.[2]

General Methodologies for Physicochemical
Characterization

The following outlines standard experimental approaches for determining the key properties of
solid organic compounds like 2,4-Difluorobenzamide.

» Melting Point Determination: The melting point is typically determined using a capillary
melting point apparatus. A small amount of the crystalline solid is packed into a capillary tube
and heated at a controlled rate. The temperature range from the first appearance of liquid to
the complete melting of the solid is recorded.[11]

o Solubility Testing: To determine solubility, a small, measured amount of the amide is added to
a test tube containing a specific volume (e.g., 2 mL) of a solvent (such as water or ethanol).
[12][13] The mixture is vigorously stirred. The compound is classified as soluble if the solid
dissolves completely and insoluble if it remains suspended.[12]

e Spectroscopic Analysis:

o IR Spectroscopy: An IR spectrum is obtained by passing infrared radiation through a
sample. For a solid like 2,4-Difluorobenzamide, the sample can be prepared as a KBr
pellet or analyzed directly using an ATR-FTIR spectrometer.[9]

o Mass Spectrometry: Mass spectra are typically acquired using techniques like Gas
Chromatography-Mass Spectrometry (GC-MS), where the compound is first separated on
a GC column and then ionized and fragmented to determine its mass-to-charge ratio.[4][9]
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o NMR Spectroscopy: Samples for NMR are prepared by dissolving the compound in a
deuterated solvent (e.g., CDClz or DMSO-de).[10] 1H, 13C, and °F NMR spectra are then
recorded on a high-field NMR spectrometer to provide detailed structural information.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of 2,4-
Difluorobenzamide.
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Caption: Workflow for the synthesis and purification of 2,4-Difluorobenzamide.

Safety and Handling

2,4-Difluorobenzamide is classified as an irritant.[2] It is known to cause skin and serious eye
irritation.[9] Appropriate personal protective equipment (PPE), including eye shields and gloves,
should be worn during handling.[5] Store in a sealed container in a dry, room-temperature
environment.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physicochemical Properties of 2,4-Difluorobenzamide:
A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295065#physicochemical-properties-of-2-4-
difluorobenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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